Cas no 211122-62-2 (Tert-Butyl 5-chloro-6-fluoronicotinate)

• Product Name: Tert-Butyl 5-chloro-6-fluoronicotinate
• CAS No: 211122-62-2
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 4815885
• PubChem ID: 92132868
• Update Time: 2025-06-12

Tert-Butyl 5-chloro-6-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-chloro-6-fluoronicotinate
• Tert-Butyl 5-chloro-6-fluoronicotinate

• Inchi： 1S/C10H11ClFNO2/c1-10(2,3)15-9(14)6-4-7(11)8(12)13-5-6/h4-5H,1-3H3
• InChI Key： ZNZJEHCPNRNBII-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Tert-Butyl 5-chloro-6-fluoronicotinate

Introduction to Tert-Butyl 5-chloro-6-fluoronicotinate (CAS No. 211122-62-2)

Tert-Butyl 5-chloro-6-fluoronicotinate, with the chemical formula C₁₂H₁₄ClFNO₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound is characterized by its tert-butyl group, which contributes to its structural stability and reactivity, and its 5-chloro-6-fluoronicotinate moiety, which imparts unique electronic and steric properties. The CAS number 211122-62-2 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The synthesis of Tert-butyl 5-chloro-6-fluoronicotinate involves a series of well-defined chemical transformations that highlight the importance of regioselectivity and stereocontrol in organic synthesis. The presence of both chlorine and fluorine substituents on the nicotinic acid derivative enhances its potential as a building block for more complex molecules. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. Tert-butyl 5-chloro-6-fluoronicotinate has emerged as a promising intermediate in the synthesis of various bioactive molecules. Its structural features make it an ideal candidate for further functionalization, leading to the discovery of new drugs with enhanced efficacy and reduced side effects. The fluorine atom, in particular, is known for its ability to improve pharmacokinetic properties, such as bioavailability and metabolic stability, making it a valuable feature in drug design.

One of the most compelling aspects of Tert-butyl 5-chloro-6-fluoronicotinate is its role in the development of agrochemicals. The chloro and fluoro substituents contribute to the compound's ability to interact with biological targets in plants, making it an effective component in pesticides and herbicides. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens, offering a new avenue for sustainable agricultural practices. The tert-butyl group, while primarily serving as a protecting group, also enhances the compound's resistance to degradation under environmental conditions, ensuring prolonged efficacy.

The pharmaceutical industry has also explored the potential of Tert-butyl 5-chloro-6-fluoronicotinate as a precursor for more complex therapeutic agents. Its structural framework allows for modifications that can target specific biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. For instance, researchers have investigated its derivatives as inhibitors of enzymes that play a critical role in tumor growth. The fluorine atom, when incorporated into these derivatives, has been shown to enhance binding affinity to biological targets, leading to more potent and selective drug candidates.

The synthesis of Tert-butyl 5-chloro-6-fluoronicotinate typically involves nucleophilic substitution reactions, where the chlorine or fluorine atoms are replaced by other functional groups based on the desired application. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These methods not only streamline the production process but also allow for greater flexibility in modifying the compound's structure.

The safety profile of Tert-butyl 5-chloro-6-fluoronicotinate is another critical consideration in its development and application. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have shown that the compound is generally well-tolerated at recommended dosages and concentrations. However, it is essential to handle it with appropriate precautions due to its reactivity and potential interactions with other substances.

The environmental impact of Tert-butyl 5-chloro-6-fluoronicotinate has also been carefully evaluated. Efforts have been made to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been incorporated into its production process, ensuring compliance with regulatory standards while maintaining high efficiency. This approach aligns with global initiatives aimed at promoting sustainable chemical manufacturing practices.

In conclusion, Tert-butyl 5-chloro-6-fluoronicotinate (CAS No. 211122-62-2) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with enhanced properties such as metabolic stability and biological activity. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry. As scientific understanding advances, Tert-butyl 5-chloro-6-fluoronicotinate is expected to play an increasingly vital role in addressing global challenges in health and agriculture.